Cas no 369649-39-8 (1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1))

1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1) structure
369649-39-8 structure
Product Name:1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)
CAS No:369649-39-8
MF:C25H33N3O5
MW:455.546626806259
CID:1480193
Update Time:2024-08-23

1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepino[3,2-c]quinoline,6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-,(2E)-2-butenedioate (1:1)
    • 1H-Azepino[3,2-c]quinoline, 6-[(1-ethyl-4-piperidinyl)methoxy]-2,3,4,5-tetrahydro-, (2E)-2-butenedioate (1:1)
    • Inchi: 1S/C21H29N3O.C4H4O4/c1-2-24-13-10-16(11-14-24)15-25-21-18-8-5-6-12-22-20(18)17-7-3-4-9-19(17)23-21;5-3(6)1-2-4(7)8/h3-4,7,9,16,22H,2,5-6,8,10-15H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
    • InChI Key: DXFMPFMLNKHJCC-WLHGVMLRSA-N
    • SMILES: C(/C(=O)O)=C\C(=O)O.O(C1N=C2C=CC=CC2=C2NCCCCC=12)CC1CCN(CC)CC1

Computed Properties

  • Exact Mass: 455.24219

Experimental Properties

  • PSA: 111.99
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